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Compound of Interest

Compound Name: Propachlor-2-hydroxy

Cat. No.: B3340329

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative toxicological overview of the herbicide propachlor and its
environmental metabolite, Propachlor-2-hydroxy. The information is compiled from various
scientific sources to facilitate an objective assessment of their relative toxicities. While
extensive data is available for the parent compound, propachlor, there is a notable lack of
specific quantitative toxicity data for Propachlor-2-hydroxy in the public domain.

Executive Summary

Propachlor is a chloroacetanilide herbicide with a well-documented toxicity profile. It exhibits
moderate acute toxicity upon oral exposure and is classified as a skin sensitizer. Long-term
exposure to propachlor has been associated with effects on the liver and thyroid in animal
studies. In contrast, specific quantitative toxicity data for its metabolite, Propachlor-2-hydroxy,
is not readily available. Propachlor-2-hydroxy is formed through the degradation of propachlor
in soil and water. The absence of comprehensive toxicological studies on this metabolite
represents a significant data gap in understanding the overall environmental and health impact
of propachlor use.

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for propachlor. No
guantitative data for Propachlor-2-hydroxy was identified in the reviewed literature.
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Toxicological
Endpoint

Propachlor

Propachlor-2-
hydroxy

Reference

Acute Oral Toxicity
(LD50)

710 mg/kg (rat)

Data not available

[1]

290 mg/kg (mouse)

Data not available

[1]

Acute Dermal Toxicity
(LD50)

>20,000 mg/kg
(rabbit, technical

propachlor 94.5%)

Data not available

[2]

Short-term Toxicity
(90-day, dietary)

NOAEL: 12 mg/kg/day
(rat)

Data not available

Long-term Toxicity (2-
year, dietary)

NOAEL: 2.0 mg/kg
bw/day (rat)

Data not available

Carcinogenicity

No evidence of
carcinogenicity in

mice, rats, and dogs.

Data not available

[3]

Genotoxicity

Not considered to be
genotoxic based on in
vitro and in vivo

studies.

Data not available

[3]

Reproductive &
Developmental

Toxicity

No evidence of
reproductive or
developmental effects
in a 2-generation rat

study.

Data not available

[3]

Experimental Protocols

Detailed experimental methodologies for the key toxicological studies cited are crucial for the
interpretation and replication of findings. Below are summaries of typical protocols used for
assessing the toxicity of compounds like propachlor.

Acute Oral Toxicity (LD50) Study
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A standard acute oral toxicity study, such as one following OECD Guideline 423, would involve
the following steps:

Test Animals: Typically, young adult rats (e.g., Sprague-Dawley or Wistar strains) of a single
sex are used.

Dosage: The test substance is administered in a single dose by gavage. A sequential dosing
approach is used, starting with a dose expected to be moderately toxic.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

Data Analysis: The LD50 (the dose estimated to be lethal to 50% of the animals) is
calculated using appropriate statistical methods.

Sub-chronic (90-day) and Chronic (2-year) Toxicity
Studies

These studies, often conducted according to OECD Guidelines 408 and 452 respectively, share

a similar experimental design:

Test Animals: Rodents (usually rats and mice) of both sexes are used.

Administration: The test substance is administered daily in the diet or by gavage for the
duration of the study (90 days for sub-chronic, 2 years for chronic). At least three dose levels
and a control group are included.

In-life Observations: Regular observations include clinical signs, body weight, food
consumption, and detailed clinical examinations.

Clinical Pathology: Blood and urine samples are collected at specified intervals for
hematology, clinical chemistry, and urinalysis.
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o Pathology: At the end of the study, all animals undergo a full necropsy. Organs are weighed,
and a comprehensive set of tissues is examined microscopically.

» Data Analysis: The No-Observed-Adverse-Effect-Level (NOAEL), the highest dose at which
no adverse effects are observed, is determined.

Visualizations
Propachlor Metabolism and Formation of Propachlor-2-
hydroxy

The following diagram illustrates the metabolic pathway leading to the formation of
Propachlor-2-hydroxy from propachlor.

Metabolic conversion of Propachlor.

General Experimental Workflow for In Vitro Cytotoxicity
Assay

This diagram outlines a typical workflow for assessing the cytotoxicity of a compound using a
cell-based assay.

Workflow for assessing in vitro cytotoxicity.

Conclusion

The available data indicates that propachlor exhibits moderate acute toxicity and has the
potential for long-term effects on the liver and thyroid in animal models. A significant data gap
exists regarding the toxicity of its metabolite, Propachlor-2-hydroxy. Given that metabolites of
pesticides can sometimes be more toxic than the parent compound, further research into the
toxicological profile of Propachlor-2-hydroxy is warranted to fully understand the
environmental and health risks associated with propachlor use. Researchers and drug
development professionals should be aware of this data gap when evaluating the safety of
propachlor and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propachlor-2-hydroxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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